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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tert-Butyl phenyl carbonate, a versatile

reagent with significant applications in organic synthesis, materials science, and

pharmaceutical development. The document details its chemical and physical properties,

experimental protocols for its synthesis and analysis, and its role in various chemical

processes.

Core Chemical and Physical Properties
tert-Butyl phenyl carbonate is a key reagent in organic synthesis, valued for its role in

producing polycarbonate resins and as a protecting group in pharmaceutical manufacturing.[1]

Its stability and low volatility make it suitable for applications in coatings and adhesives.[1]

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₁₄O₃ [1][2][3]

Molecular Weight 194.23 g/mol [1][3][4][5]

CAS Number 6627-89-0 [2][3]

Appearance Colorless to light yellow liquid [1]

Density 1.05 g/mL at 20 °C [1][6][7]

Boiling Point 83 °C at 0.6 mmHg [1][6][7]

Refractive Index n20/D 1.48 [1]

Flash Point
101.0 °C (213.8 °F) - closed

cup
[7]

InChI Key
UXWVQHXKKOGTSY-

UHFFFAOYSA-N
[2][3]

Key Applications and Logical Relationships
tert-Butyl phenyl carbonate's utility spans several scientific and industrial domains. Its

primary applications include serving as a monomer for polycarbonate plastics, acting as a

protecting group in complex pharmaceutical syntheses, and enhancing the durability of

coatings and adhesives.[1] It is particularly noted for its use in the mono-Boc protection of

diamines and in the synthesis of 2-nitroindoles.[6][7]
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Key applications of tert-Butyl phenyl carbonate.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of tert-Butyl phenyl carbonate are

crucial for its effective application in research and development.

This protocol describes the preparation of tert-Butyl phenyl carbonate from tert-butanol and

phenyl chloroformate.

Materials:

tert-butanol (3.35 moles)

Quinoline (3.33 moles)

Phenyl chloroformate (3.32 moles)

Dichloromethane (methylene dichloride)

Water

5% Hydrochloric acid

Anhydrous magnesium sulfate

Procedure:

In a 2-liter round-bottomed flask equipped with a thermometer, dropping funnel, and

mechanical stirrer, combine tert-butanol, quinoline, and 500 ml of dichloromethane.[8]

Stir the solution while adding phenyl chloroformate dropwise over approximately 4 hours.[8]

Maintain the reaction temperature between 28–31°C by cooling the flask as necessary.[8][9]

Allow the solution to stand at room temperature overnight.[8][9]

Add sufficient water to dissolve the precipitated quinoline hydrochloride.[9]
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Separate the organic layer and wash it sequentially with two portions of water and then three

to four times with 5% hydrochloric acid.[9]

Dry the organic solution over anhydrous magnesium sulfate.[8][9]

Remove the solvent by distillation.[8][9]

Distill the crude residue in a Claisen flask under vacuum (e.g., 0.5 mm) to yield pure tert-
Butyl phenyl carbonate, which boils at 74-78°C.[8][9] The reported yield is approximately

71–76%.[8]
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1. Mix tert-butanol, quinoline,
 & dichloromethane

2. Add phenyl chloroformate
(28-31°C, 4h)

3. Stir overnight
at room temperature

4. Aqueous Workup:
- Add water

- Wash with HCl

5. Dry organic layer
(Magnesium Sulfate)

6. Remove solvent
(Distillation)

7. Purify by vacuum distillation
(0.5 mm, 74-78°C)

Pure tert-Butyl Phenyl Carbonate
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Workflow for the synthesis of tert-Butyl phenyl carbonate.
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tert-Butyl phenyl carbonate can be analyzed using reverse-phase High-Performance Liquid

Chromatography (HPLC).[3]

Method:

Column: Newcrom R1 HPLC column.[3]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[3] For Mass

Spectrometry (MS) compatible applications, formic acid should be substituted for phosphoric

acid.[3]

Application: This method is scalable and can be used for preparative separation to isolate

impurities and is also suitable for pharmacokinetic studies.[3]

Role in Drug Development: A Signaling Pathway
Context
In drug development, tert-Butyl phenyl carbonate is used in the synthesis of small molecule

inhibitors that target key enzymes.[5] For instance, it is a reagent in the preparation of inhibitors

for acetyl-CoA carboxylase (ACC), an enzyme critical in the biosynthesis of long-chain fatty

acids.[5] ACC catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, a

rate-limiting step in fatty acid synthesis.
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Inhibition of the fatty acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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